Cas no 1937342-67-0 (2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide)

• Product Name: 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide
• CAS No: 1937342-67-0
• MF: C₇H₁₆N₄O
• MW: 172.228140830994
• CID: 5896427
• PubChem ID: 165844231
• Update Time: 2025-10-29

2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide
• 1937342-67-0
• EN300-1291190

• Inchi： 1S/C7H16N4O/c8-7(10-12)6-11-4-1-2-9-3-5-11/h9,12H,1-6H2,(H2,8,10)
• InChI Key： GTFYZZKXSJBCJE-UHFFFAOYSA-N
• SMILES： O/N=C(/CN1CCNCCC1)\N

Computed Properties

• Exact Mass: 172.13241115g/mol
• Monoisotopic Mass: 172.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide

Exploring the Potential of 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide (CAS No. 1937342-67-0) in Modern Research

The compound 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide (CAS No. 1937342-67-0) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This article delves into the properties, synthesis, and emerging uses of this intriguing molecule, while addressing common queries from researchers and industry professionals.

Chemically classified as a hydroxylamine derivative with a 1,4-diazepane moiety, this compound exhibits remarkable stability and reactivity patterns that make it valuable for drug discovery programs. Recent literature highlights its role as a potential enzyme inhibitor or protein modulator, particularly in studies targeting neurological disorders and metabolic diseases.

The synthesis of 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide typically involves multi-step organic reactions, with researchers optimizing routes to improve yield and purity. Advanced techniques like HPLC purification and mass spectrometry characterization ensure the compound meets rigorous research standards. Its molecular weight of 172.23 g/mol and balanced lipophilicity profile contribute to favorable bioavailability characteristics in experimental models.

In current research trends, scientists are particularly interested in the compound's potential as a histone deacetylase (HDAC) inhibitor, aligning with the growing focus on epigenetic therapeutics. This application taps into one of today's most exciting areas of biomedical research – the exploration of how chemical modifications can influence gene expression without altering DNA sequences.

The pharmaceutical industry shows increasing interest in 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide derivatives as potential lead compounds. Several patent applications have emerged in recent years, covering novel formulations and therapeutic uses. These developments reflect the compound's versatility and the pharmaceutical sector's ongoing search for new molecular entities with improved safety profiles.

From a commercial perspective, the global market for specialty research chemicals like CAS No. 1937342-67-0 continues to expand, driven by increased R&D spending in both academic and industrial settings. Suppliers now offer this compound with various purity grades, from standard 95% purity for screening purposes to ultra-pure 99.5%+ grades for detailed mechanistic studies.

Quality control remains paramount when working with 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide. Reputable manufacturers provide comprehensive analytical data including NMR spectra, HPLC chromatograms, and elemental analysis results. These quality assurances are critical for researchers who need reproducible results in their experiments.

Storage and handling recommendations for this compound typically suggest protection from moisture and storage at controlled room temperature. While not classified as highly hazardous, standard laboratory precautions should be followed when handling any research chemical, including the use of appropriate personal protective equipment.

The scientific literature reveals growing applications of 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide in medicinal chemistry and chemical biology. Recent studies have explored its use as a building block for more complex molecules, taking advantage of both its hydroxylamine and diazepane functional groups for further derivatization.

Looking ahead, the research community anticipates more discoveries surrounding CAS No. 1937342-67-0. Its structural features position it as a promising candidate for developing targeted therapies, particularly in areas like oncology and neurodegenerative diseases where modulation of specific biological pathways is crucial.

For researchers considering working with 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide, it's advisable to review the latest publications and patent literature to understand current applications and potential synergies with other compounds. The molecule's versatility suggests it may play increasingly important roles in both basic research and applied pharmaceutical development.

In conclusion, 2-(1,4-diazepan-1-yl)-N-hydroxyethanimidamide (CAS No. 1937342-67-0) represents an exciting area of chemical research with multiple potential applications. As scientific understanding of its properties and interactions grows, so too does its value as a research tool and potential therapeutic agent. The compound exemplifies how carefully designed small molecules can contribute to advancing both fundamental science and practical medical solutions.